Cas no 2172064-73-0 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-2-methylbutanoic acid)

• Product Name: 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-2-methylbutanoic acid
• CAS No: 2172064-73-0
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5800213
• PubChem ID: 165537627
• Update Time: 2025-05-26

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-2-methylbutanoic acid
• 2172064-73-0
• 4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}-2-methylbutanoic acid
• EN300-1509775

• Inchi： 1S/C28H28N2O5/c1-17-11-12-19(26(31)29-14-13-18(2)27(32)33)15-25(17)30-28(34)35-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-12,15,18,24H,13-14,16H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： IEFLHSPIBOCBGD-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C=CC=1C)C(NCCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-2-methylbutanoic acid

Introduction to 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-2-methylbutanoic acid (CAS No. 2172064-73-0)

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-2-methylbutanoic acid (CAS No. 2172064-73-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) and possesses unique structural and functional properties that make it a valuable tool in various biochemical and therapeutic applications.

The structure of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-2-methylbutanoic acid is characterized by a central 9H-fluorene moiety, which is a common protecting group used in peptide synthesis. The Fmoc group is known for its stability under mild conditions and its ease of removal, making it an ideal choice for the synthesis of complex peptides and proteins. The presence of the methyl groups and the formamido functionality further enhances the compound's solubility and reactivity, contributing to its versatility in various chemical reactions.

In recent years, significant advancements have been made in understanding the biological activities and potential therapeutic applications of compounds like 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-2-methylbutanoic acid. Studies have shown that this compound exhibits promising properties in modulating protein-protein interactions, which are crucial for many cellular processes, including signal transduction, cell cycle regulation, and apoptosis. These interactions are often targeted in the development of drugs for treating various diseases, such as cancer, neurodegenerative disorders, and inflammatory conditions.

One of the key areas of research involving 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-2-methylbutanoic acid is its potential as a lead compound for drug discovery. The compound's ability to selectively bind to specific protein targets has been explored in several high-throughput screening assays. These assays have identified several promising hits that show enhanced binding affinity and selectivity, making them attractive candidates for further optimization and development into therapeutic agents.

Beyond its potential as a therapeutic agent, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-2-methylbutanoic acid has also found applications in the field of chemical biology. Researchers have utilized this compound as a probe to study protein-protein interactions in living cells. By labeling the compound with fluorescent tags or other detectable markers, scientists can visualize and quantify these interactions in real-time, providing valuable insights into the dynamic nature of cellular processes.

The synthesis of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-2-methylbutanoic acid involves a series of well-defined chemical reactions. The process typically begins with the protection of the amino group using the Fmoc moiety, followed by the introduction of the formamido functionality through an amide coupling reaction. The final step involves the deprotection of the Fmoc group to yield the desired product. This synthetic route is highly reproducible and can be scaled up for large-scale production, making it suitable for both research and industrial applications.

In conclusion, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}-2-methylbutanoic acid (CAS No. 2172064-73-0) is a multifaceted compound with significant potential in both fundamental research and pharmaceutical development. Its unique structural features and biological activities make it an important molecule for advancing our understanding of protein-protein interactions and developing new therapeutic strategies. As research in this area continues to evolve, it is likely that this compound will play an increasingly important role in driving innovation in the fields of medicinal chemistry and drug discovery.